1-(Furan-2-yl)-2-(4-methoxyphenyl)ethan-1-one

• CAS RN: 81474-54-6
• Molecular Formula: C13H12O3
• Molecular Weight: 216.23 g/mol
• IUPAC Name: 1-(furan-2-yl)-2-(4-methoxyphenyl)ethanone
• InChI: InChI=1S/C13H12O3/c1-15-11-6-4-10(5-7-11)9-12(14)13-3-2-8-16-13/h2-8H,9H2,1H3
• InChI Key: KAPQFLKYRYKTBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)C2=CC=CO2

Description

1-(Furan-2-yl)-2-(4-methoxyphenyl)ethan-1-one is a useful research compound. Its molecular formula is C13H12O3 and its molecular weight is 216.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Furan (5 g, 73.5 mmol) in CH2Cl2 (10 ml) was added to a solution of p-methoxyphenylacetyl chloride (2.21 g, 14.7 mmol) and trifluoromethanesulfonic acid (150 μl) in CH2Cl2 (25 ml) at reflux. The reaction was quenched after 3 hours by pouring the solution over a 10% HCl/ice slurry. The organic layer was washed with 10% aqueous NaOH, dried over MgSO4, and the solvent was removed under reduced pressure. The crude oil was chromatographed ion SiO2 (85 g), eluting with Hexane/EtOAc, 4/1, to give 20 (1.12 g, 35.3%) 41.5°-43.0° C.